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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of

1,1,1,3,3,3-hexafluoropropane (HFC-236fa) as a working fluid in thermodynamic power cycle

research, with a primary focus on the Organic Rankine Cycle (ORC).

Introduction to HFC-236fa in Power Cycles
HFC-236fa is a hydrofluorocarbon compound that has been investigated as a working fluid in

ORC systems for low to medium-temperature heat recovery applications.[1][2][3] Its

thermodynamic properties make it a potential candidate for converting waste heat into useful

power. HFC-236fa is non-flammable, has low toxicity, and possesses a zero Ozone Depletion

Potential (ODP), although its Global Warming Potential (GWP) is a consideration for

environmental impact assessments.[4][5]

Thermodynamic Properties of HFC-236fa
A thorough understanding of the thermodynamic properties of HFC-236fa is crucial for

designing and modeling ORC systems. The following table summarizes key properties:
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Property Value Units

Chemical Formula C₃H₂F₆ -

Molar Mass 152.04 g/mol

Boiling Point (at 1 atm) -1.4 °C

Critical Temperature 124.9 °C

Critical Pressure 3.20 MPa

Critical Density 525 kg/m ³

Ozone Depletion Potential

(ODP)
0 -

Global Warming Potential

(GWP, 100-yr)
9810 -

Performance Data in Organic Rankine Cycles
The performance of HFC-236fa in an ORC is dependent on the specific cycle configuration and

operating conditions. The following table presents a summary of performance data from various

studies.

Parameter Value
Operating
Conditions

Source

Thermal Efficiency ~10-15%

Varies with heat

source/sink

temperatures

[1]

Cycle Efficiency Varies
Dependent on

pressure ratio
[1]

Net Power Output Varies
Dependent on system

scale and conditions
[2]
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Experimental Protocol: Performance Evaluation of
HFC-236fa in a Lab-Scale Organic Rankine Cycle
This protocol outlines the methodology for experimentally evaluating the performance of HFC-

236fa in a laboratory-scale ORC system.

Materials and Equipment
HFC-236fa (purity ≥ 99.5%)

Organic Rankine Cycle test rig consisting of:

Working fluid pump

Evaporator (e.g., plate or shell-and-tube heat exchanger)

Expander (e.g., scroll, screw, or turbine)

Condenser (e.g., plate or shell-and-tube heat exchanger)

Reservoir

Heat source (e.g., hot water bath, oil heater)

Heat sink (e.g., cooling water circulator)

Data acquisition system

Temperature sensors (e.g., thermocouples, RTDs)

Pressure transducers

Flow meters (for working fluid and heat transfer fluids)

Power meter (for expander output)

Safety equipment (safety glasses, gloves, leak detector)
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Experimental Setup and Workflow
The following diagram illustrates the typical experimental workflow for an ORC system.

System Setup System Operation Data Acquisition System Shutdown

System Leak Check Evacuate System
If Pass

Charge with HFC-236fa Activate Heat Source Start Working Fluid Pump Set Operating Parameters Allow System to Stabilize Record T, P, Flow Rates Measure Expander Power Output Deactivate Heat SourceAfter Data Collection Stop Working Fluid Pump Allow System to Cool Down Recover HFC-236fa

Click to download full resolution via product page

Caption: Experimental workflow for an Organic Rankine Cycle system.

Procedure
System Preparation:

Perform a thorough leak check of the entire ORC system using an appropriate method

(e.g., pressurizing with nitrogen and using a leak detector).

Evacuate the system to remove any non-condensable gases.

Charge the system with the required amount of HFC-236fa.

System Start-up:

Activate the heat source and the heat sink to achieve the desired inlet temperatures.

Start the working fluid pump at a low speed and gradually increase to the set point.

Adjust the expander speed and load.

Monitor the system parameters (temperatures, pressures, and flow rates) until steady-

state conditions are reached.

Data Collection:
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Once the system is stable, record all sensor readings using the data acquisition system for

a sufficient period to ensure data reliability.

Measure the power output from the expander.

System Shutdown:

Gradually decrease the heat source temperature.

Stop the working fluid pump.

Allow the system to cool down to ambient temperature.

If required, recover the HFC-236fa from the system into a suitable recovery cylinder.

Data Analysis and Calculations
The following diagram illustrates the logical relationship for calculating key performance metrics

of the ORC.

Measured Data

Calculations

T_in,evap

h_in,evap

T_out,evap

h_out,evap

P_in,evap P_out,evap ṁ_wf

Q_in = ṁ_wf * (h_out,evap - h_in,evap)

W_exp

W_net = W_exp - W_pump

W_pump ṁ_hs T_in,hs T_out,hs

η_th = W_net / Q_in
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Caption: Logical flow for calculating ORC thermal efficiency.

Safety Precautions
Always work in a well-ventilated area.

Use appropriate personal protective equipment (PPE), including safety glasses and gloves.

HFC-236fa is stored as a liquefied gas under pressure. Avoid contact with liquid HFC-236fa

to prevent frostbite.

Ensure all system components are rated for the expected operating pressures and

temperatures.

Have a refrigerant leak detector available and know the emergency procedures for a

refrigerant leak.

At high temperatures, HFC-236fa can decompose to form hazardous substances. Ensure

the maximum operating temperature is below the decomposition temperature of the fluid.[6]

Conclusion
HFC-236fa presents itself as a viable working fluid for specific low to medium-temperature

ORC applications. Careful consideration of its thermodynamic properties, performance

characteristics, and safety requirements is essential for successful research and development

in this area. The protocols and data provided in this document serve as a foundational guide for

researchers entering this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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